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Compound of Interest

Compound Name: 3-Chloropropionic acid

Cat. No.: B085556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of 3-Chloropropionic acid. Adherence to these procedures is

critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions
3-Chloropropionic acid is a corrosive solid that poses significant health risks upon exposure.

It can cause severe skin burns, eye damage, and is harmful if swallowed.[1][2] It is also

suspected of causing genetic defects.[3][4] In the event of a fire, it may produce toxic and

irritating fumes, including hydrogen chloride and carbon monoxide.[1]

Hazard Summary:

Hazard Statement GHS Classification

Causes severe skin burns and eye damage Skin Corrosion 1A[5]

Harmful if swallowed Acute Toxicity, Oral

Suspected of causing genetic defects Germ Cell Mutagenicity

May be corrosive to metals Corrosive to Metals
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Incompatible Materials: 3-Chloropropionic acid is incompatible with strong oxidizing agents,

bases, and reactive metals such as iron and aluminum.[1][6] Contact with these substances

can lead to exothermic reactions.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Chloropropionic acid to minimize exposure

risk.

PPE Category Specification Rationale

Hand Protection
Butyl or Neoprene Gloves[4][7]

[8]

Provides robust protection

against corrosive organic

acids. Nitrile gloves may also

be suitable but breakthrough

times should be verified.[4][8]

Eye and Face Protection
Chemical Safety Goggles and

a Face Shield[9]

Protects against splashes and

airborne particles.

Respiratory Protection

NIOSH/MSHA-approved

Respirator (e.g., N95 dust

mask for solids)[5]

Required when handling the

solid form to prevent inhalation

of dust.[5]

Protective Clothing
Chemically Resistant Lab Coat

or Apron

Protects skin from contact with

the chemical.

Footwear Closed-toe Shoes
Standard laboratory practice to

protect against spills.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a safety shower and eyewash station are readily accessible and have been

recently tested.

Work within a certified chemical fume hood.

Assemble all necessary equipment and reagents before starting.
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Clearly label all containers with the chemical name and hazard information.

Handling:

Don the appropriate PPE as specified in the table above.

When weighing the solid, do so in a fume hood to minimize inhalation of dust.

If creating a solution, slowly add the 3-Chloropropionic acid to the solvent (e.g., water)

while stirring. This substance is freely soluble in water, alcohol, and chloroform.[10]

Avoid generating dust.[1]

Storage:

Store in a cool, dry, well-ventilated area designated for corrosive materials.[1]

Keep containers tightly closed.[1]

Store away from incompatible materials, particularly strong bases and oxidizing agents.[1]

Use corrosive-resistant containers for storage.[3]

Emergency Procedures
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Exposure Route Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.[1]

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[1] Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Do not use mouth-to-

mouth resuscitation.[1] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.[1]

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

For small spills, isolate the area. Wearing

appropriate PPE, sweep up the solid material,

avoiding dust generation, and place it into a

suitable, labeled container for disposal.[1] For

large spills, evacuate the area and contact

emergency services.

Disposal Plan
All waste containing 3-Chloropropionic acid must be treated as hazardous waste.

Waste Collection:

Collect all waste containing 3-Chloropropionic acid in a designated, labeled, and sealed

hazardous waste container.
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Do not mix with other waste streams unless compatibility has been confirmed.

Neutralization of Small Quantities (for aqueous solutions):

This procedure should only be performed by trained personnel in a fume hood.

Slowly add a weak base, such as sodium bicarbonate, to the acidic solution while stirring.

Monitor the pH of the solution. The target pH for neutralization is between 6.0 and 8.0.

Be aware that this reaction will generate heat and carbon dioxide gas.

Once neutralized, the solution can be disposed of as aqueous waste, in accordance with

local regulations.

Disposal of Solid Waste and Contaminated Materials:

Contaminated materials (e.g., gloves, weighing paper) and solid 3-Chloropropionic acid
waste must be placed in a sealed, labeled hazardous waste container.

Arrange for pickup and disposal by a certified hazardous waste management company.

Workflow for Handling and Disposal of 3-
Chloropropionic Acid
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Workflow for Handling and Disposal of 3-Chloropropionic Acid

Preparation

Handling in Fume Hood

Secure Storage Waste Collection

Emergency Procedures Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Chloropropionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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